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Compound of Interest

Compound Name: Tristearin-13C3

Cat. No.: B1603631 Get Quote

Tristearin-13C3: A Technical Guide for
Researchers
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on Tristearin-13C3, a stable isotope-

labeled triglyceride crucial for metabolic research. This document details its chemical identity,

supplier information, and its application in studying lipid metabolism, particularly for

professionals in drug development and life sciences.

Core Data Presentation
Chemical and Supplier Information
Tristearin-13C3 is a synthetic form of tristearin where three carbon atoms in the glycerol

backbone or the carboxyl groups of the stearic acid moieties are replaced with the stable

isotope ¹³C. This labeling allows for the tracing of tristearin's metabolic fate in biological

systems using mass spectrometry-based techniques.
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Identifier Value Source(s)

Compound Name
Tristearin-13C3, Glycerol

tristearate-13C3

MedChemExpress[1],

InvivoChem[2]

CAS Number 287100-84-9

MedChemExpress[1],

InvivoChem[2], Sigma-

Aldrich[3], Larodan[4]

Synonyms

Glyceryl tri(octadecanoate-1-

13C), Tristearin-carboxyls-

13C3

Sigma-Aldrich[3]

Molecular Formula C₅₄¹³C₃H₁₁₀O₆ MedChemExpress[1]

Molecular Weight 894.46 g/mol Sigma-Aldrich[3], Larodan[4]

A non-exhaustive list of suppliers for Tristearin-13C3 is provided below. Pricing and availability

are subject to change and should be verified with the respective suppliers.

Supplier Product Name Catalog Number Purity

MedChemExpress Tristearin-13C3 HY-127035S1 Not specified

InvivoChem Tristearin-13C3 V102895 Not specified

Sigma-Aldrich
Glyceryl tri(stearate-1-

13C)
Not specified

99 atom % 13C, 98%

(CP)

Larodan Tristearin-1,1,1-13C3 Not specified >98%

Labmix24 Tristearin-1,1,1-13C3 LA-78-1890-0 >98%

Experimental Protocols
The primary application of Tristearin-13C3 is as a tracer in metabolic studies to investigate the

absorption, distribution, metabolism, and excretion of dietary fats. Below is a generalized

protocol for an in vivo lipid tracer study in a murine model.
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Objective: To trace the metabolic fate of ingested
Tristearin-13C3.
Materials:

Tristearin-13C3

Vehicle for oral gavage (e.g., corn oil)

Experimental animals (e.g., C57BL/6 mice)

Blood collection supplies (e.g., EDTA-coated tubes)

Tissue collection supplies

Liquid chromatography-mass spectrometry (LC-MS) system

Methodology:
Animal Acclimation and Fasting:

Acclimate mice to the experimental conditions for at least one week.

Fast the animals overnight (approximately 12-16 hours) prior to the study to ensure a

baseline metabolic state.

Tracer Administration:

Prepare a homogenous suspension of Tristearin-13C3 in the chosen vehicle.

Administer a single bolus of the Tristearin-13C3 suspension to each mouse via oral

gavage. The dosage should be determined based on the specific research question and

preliminary studies.

Sample Collection:

Collect blood samples at various time points post-administration (e.g., 0, 30, 60, 120, 240

minutes) to capture the kinetics of absorption and distribution.
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At the final time point, euthanize the animals and collect relevant tissues (e.g., liver,

adipose tissue, heart, skeletal muscle).

Flash-freeze all samples in liquid nitrogen and store them at -80°C until analysis.

Lipid Extraction:

Extract total lipids from plasma and homogenized tissues using a standard method such

as the Folch or Bligh-Dyer extraction.

Sample Analysis by LC-MS:

Analyze the lipid extracts using a high-resolution LC-MS system to identify and quantify

the ¹³C-labeled lipid species.

Use appropriate internal standards for accurate quantification.

Data Analysis:

Calculate the enrichment of ¹³C in various lipid fractions over time to determine the

metabolic pathways and flux rates.

Visualizations
Lipid Metabolism Signaling Pathway
The following diagram illustrates a simplified overview of the key signaling pathways involved in

lipid metabolism, which can be investigated using tracers like Tristearin-13C3. These

pathways are crucial for maintaining cellular energy homeostasis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1603631?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603631?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified Lipid Metabolism Signaling Pathway
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Caption: Overview of dietary triglyceride metabolism and key signaling regulators.

Experimental Workflow for a Tristearin-13C3 Tracer
Study
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The following diagram outlines the logical flow of a typical metabolic tracer study utilizing

Tristearin-13C3, from preparation to data analysis.

Workflow for Tristearin-13C3 Metabolic Tracer Study
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Caption: Step-by-step workflow for a Tristearin-13C3 tracer experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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